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Compound of Interest

Compound Name: N-Nitroso-Vildagliptin

Cat. No.: B13581558

Get Quote

Introduction
Vildagliptin is an oral anti-diabetic agent that belongs to the dipeptidyl peptidase-4 (DPP-4)

inhibitor class of drugs used in the management of type 2 diabetes mellitus.[1] Recently, the

presence of nitrosamine impurities in pharmaceutical products has become a significant

concern for regulatory agencies and manufacturers worldwide due to their potential

carcinogenic properties. N-Nitroso-Vildagliptin is a nitrosamine drug substance-related

impurity (NDSRI) that can form during the synthesis or storage of the Vildagliptin active

pharmaceutical ingredient (API).[1][2][3] Regulatory bodies like the U.S. Food and Drug

Administration (FDA) and the European Medicines Agency (EMA) have established strict limits

for nitrosamine impurities in drug substances and products.[4][5][6] For N-Nitroso-Vildagliptin,

the EMA has set a limit of 15 ppm in the Vildagliptin drug substance.[2][3][7][8][9]

This application note provides a detailed protocol for the quantification of N-Nitroso-
Vildagliptin in Vildagliptin APIs using a sensitive and specific Liquid Chromatography-Tandem

Mass Spectrometry (LC-MS/MS) method. The described method is crucial for ensuring the

quality and safety of Vildagliptin-containing drug products.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b13581558#bc-rfq
https://chemicea.com/product/n-nitroso-vildagliptin-impurity-4
https://www.benchchem.com/product/b13581558/docs?utm_src=pdf-body#application-note-quantification-of-n-nitroso-vildagliptin-in-active-pharmaceutical-ingredients-apis
https://chemicea.com/product/n-nitroso-vildagliptin-impurity-4
https://www.semanticscholar.org/paper/N-Nitroso-Vildagliptin%2C-A-New-N-Nitrosamine-Drug-of-Kumar-Balthu/cc6bd64f70f30c2ae601efbf78cfa2fca54dfc68
https://www.researchgate.net/publication/395442814_N-Nitroso-Vildagliptin_A_New_N-Nitrosamine_Drug_Substance_Related_Impurity_NDSRI_of_Vildagliptin-_An_Antidiabetic_Drug_Synthesis_Characterization_and_Development_of_Sensitive_LC-MSMS_Method
https://www.gmp-compliance.org/gmp-news/nitrosamine-impurities-in-medicinal-products-and-apis-the-new-fda-guidance
https://veeprho.com/fda-guidance-for-industry-on-the-ai-limits-for-nitrosamine-drug-substance-related-impurities/
https://www.fda.gov/regulatory-information/search-fda-guidance-documents/recommended-acceptable-intake-limits-nitrosamine-drug-substance-related-impurities
https://www.benchchem.com/product/b13581558/docs?utm_src=pdf-body#application-note-quantification-of-n-nitroso-vildagliptin-in-active-pharmaceutical-ingredients-apis
https://www.semanticscholar.org/paper/N-Nitroso-Vildagliptin%2C-A-New-N-Nitrosamine-Drug-of-Kumar-Balthu/cc6bd64f70f30c2ae601efbf78cfa2fca54dfc68
https://www.researchgate.net/publication/395442814_N-Nitroso-Vildagliptin_A_New_N-Nitrosamine_Drug_Substance_Related_Impurity_NDSRI_of_Vildagliptin-_An_Antidiabetic_Drug_Synthesis_Characterization_and_Development_of_Sensitive_LC-MSMS_Method
https://www.researchgate.net/publication/351284675_Development_and_validation_of_an_analytical_method_for_quantitative_determination_of_three_potentially_genotoxic_impurities_in_vildagliptin_drug_material_using_HPLC-MS
https://www.researchgate.net/figure/Chemical-structures-of-the-medicines-with-nitrosamine-issues-and-various-nitrosamine_fig1_351488463
https://www.researchgate.net/figure/Fragments-ions-of-N-nitroso-vildagliptin-impurity-observed-in-mass-spectrum_fig1_395442814
https://www.benchchem.com/product/b13581558/docs?utm_src=pdf-body#application-note-quantification-of-n-nitroso-vildagliptin-in-active-pharmaceutical-ingredients-apis
https://www.benchchem.com/product/b13581558/docs?utm_src=pdf-body#application-note-quantification-of-n-nitroso-vildagliptin-in-active-pharmaceutical-ingredients-apis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13581558?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Structures
Vildagliptin

Chemical Name: (S)-1-[2-[(3-hydroxyadamantan-1-yl)amino]acetyl]pyrrolidine-2-carbonitrile
Molecular Formula: C₁₇H₂₅N₃O₂

Molecular Weight: 303.4 g/mol

N-Nitroso-Vildagliptin

Chemical Name: (S)-1-(N-((1r,3R,5R,7S)-3-Hydroxyadamantan-1-yl)-N-

nitrosoglycyl)pyrrolidine-2-carboxamide[1][10]

Molecular Formula: C₁₇H₂₆N₄O₄[1]

Molecular Weight: 350.42 g/mol [1]

Experimental Protocols
Materials and Reagents

N-Nitroso-Vildagliptin reference standard (>95% purity)

Vildagliptin API (test sample)

LC-MS grade Acetonitrile

LC-MS grade Methanol

LC-MS grade Water

Formic acid (≥99%)

Ammonium formate (≥99%)

0.22 µm syringe filters

Instrumentation
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A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid

chromatography (UHPLC) system coupled with a triple quadrupole tandem mass spectrometer

(MS/MS) is required.

Chromatographic Conditions
Parameter Value

Column
C18 reverse-phase column (e.g., 100 mm x 2.1

mm, 1.8 µm)

Mobile Phase A 0.1% Formic acid in Water

Mobile Phase B 0.1% Formic acid in Acetonitrile

Flow Rate 0.4 mL/min

Column Temperature 40 °C

Injection Volume 5 µL

Gradient Program Time (min)

0.0

1.0

5.0

7.0

7.1

10.0

Mass Spectrometry Conditions
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Parameter Value

Ionization Mode Electrospray Ionization (ESI), Positive

Ion Source Temp. 500 °C

Capillary Voltage 3.5 kV

MRM Transitions Analyte

N-Nitroso-Vildagliptin

Vildagliptin

Standard and Sample Preparation
Standard Stock Solution (100 µg/mL): Accurately weigh approximately 1.0 mg of N-Nitroso-
Vildagliptin reference standard and dissolve it in 10.0 mL of methanol.

Working Standard Solutions: Prepare a series of working standard solutions by serially diluting

the stock solution with a 50:50 mixture of methanol and water to achieve concentrations

ranging from 0.5 ng/mL to 50 ng/mL.

Sample Solution (1 mg/mL of Vildagliptin): Accurately weigh approximately 10.0 mg of the

Vildagliptin API test sample and dissolve it in 10.0 mL of a 50:50 mixture of methanol and

water. Vortex to ensure complete dissolution. Filter the solution through a 0.22 µm syringe filter

before injection.

Workflow for Quantification of N-Nitroso-Vildagliptin
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Sample & Standard Preparation

LC-MS/MS Analysis

Data Processing & Quantification
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from Standard Injections

Integrate Peak Area of
N-Nitroso-Vildagliptin in Samples

Quantify N-Nitroso-Vildagliptin
Concentration in API (ppm)

Click to download full resolution via product page

Caption: Experimental workflow for the quantification of N-Nitroso-Vildagliptin in API.
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Data Presentation
The quantification of N-Nitroso-Vildagliptin is performed by constructing a calibration curve

from the peak areas of the working standard solutions versus their concentrations. The

concentration of N-Nitroso-Vildagliptin in the API sample is then calculated from this curve.

Quantitative Data Summary
Parameter Result Reference

Regulatory Limit (EMA) 15 ppm [2][3][7][8][9]

Limit of Detection (LOD) 0.44 ppm [2][3][7]

Limit of Quantification (LOQ) 1.46 ppm [2][3][7]

Linearity Range 1.46 ppm - 22.5 ppm
Based on LOQ and 150% of

the permitted level[7]

Correlation Coefficient (r²) > 0.999 [7]

Accuracy (% Recovery) 88.14% - 107.65% [7]

Formation Pathway of N-Nitroso-Vildagliptin
Nitrosamines are typically formed from the reaction of secondary or tertiary amines with a

nitrosating agent, such as nitrous acid, which can be generated from nitrites in acidic

conditions.[1][11] In the case of Vildagliptin, the secondary amine in its structure is susceptible

to nitrosation, leading to the formation of N-Nitroso-Vildagliptin.

Reactants

Reaction Conditions Product
Vildagliptin

(Secondary Amine)
N-Nitroso-Vildagliptin

(NDSRI)

Nitrosation

Nitrosating Agent
(e.g., Nitrous Acid from Nitrites)

Acidic Conditions
Presence of Nitrite Source

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b13581558/docs?utm_src=pdf-body#application-note-quantification-of-n-nitroso-vildagliptin-in-active-pharmaceutical-ingredients-apis
https://www.benchchem.com/product/b13581558/docs?utm_src=pdf-body#application-note-quantification-of-n-nitroso-vildagliptin-in-active-pharmaceutical-ingredients-apis
https://www.semanticscholar.org/paper/N-Nitroso-Vildagliptin%2C-A-New-N-Nitrosamine-Drug-of-Kumar-Balthu/cc6bd64f70f30c2ae601efbf78cfa2fca54dfc68
https://www.researchgate.net/publication/395442814_N-Nitroso-Vildagliptin_A_New_N-Nitrosamine_Drug_Substance_Related_Impurity_NDSRI_of_Vildagliptin-_An_Antidiabetic_Drug_Synthesis_Characterization_and_Development_of_Sensitive_LC-MSMS_Method
https://www.researchgate.net/publication/351284675_Development_and_validation_of_an_analytical_method_for_quantitative_determination_of_three_potentially_genotoxic_impurities_in_vildagliptin_drug_material_using_HPLC-MS
https://www.researchgate.net/figure/Chemical-structures-of-the-medicines-with-nitrosamine-issues-and-various-nitrosamine_fig1_351488463
https://www.researchgate.net/figure/Fragments-ions-of-N-nitroso-vildagliptin-impurity-observed-in-mass-spectrum_fig1_395442814
https://www.semanticscholar.org/paper/N-Nitroso-Vildagliptin%2C-A-New-N-Nitrosamine-Drug-of-Kumar-Balthu/cc6bd64f70f30c2ae601efbf78cfa2fca54dfc68
https://www.researchgate.net/publication/395442814_N-Nitroso-Vildagliptin_A_New_N-Nitrosamine_Drug_Substance_Related_Impurity_NDSRI_of_Vildagliptin-_An_Antidiabetic_Drug_Synthesis_Characterization_and_Development_of_Sensitive_LC-MSMS_Method
https://www.researchgate.net/publication/351284675_Development_and_validation_of_an_analytical_method_for_quantitative_determination_of_three_potentially_genotoxic_impurities_in_vildagliptin_drug_material_using_HPLC-MS
https://www.semanticscholar.org/paper/N-Nitroso-Vildagliptin%2C-A-New-N-Nitrosamine-Drug-of-Kumar-Balthu/cc6bd64f70f30c2ae601efbf78cfa2fca54dfc68
https://www.researchgate.net/publication/395442814_N-Nitroso-Vildagliptin_A_New_N-Nitrosamine_Drug_Substance_Related_Impurity_NDSRI_of_Vildagliptin-_An_Antidiabetic_Drug_Synthesis_Characterization_and_Development_of_Sensitive_LC-MSMS_Method
https://www.researchgate.net/publication/351284675_Development_and_validation_of_an_analytical_method_for_quantitative_determination_of_three_potentially_genotoxic_impurities_in_vildagliptin_drug_material_using_HPLC-MS
https://www.researchgate.net/publication/351284675_Development_and_validation_of_an_analytical_method_for_quantitative_determination_of_three_potentially_genotoxic_impurities_in_vildagliptin_drug_material_using_HPLC-MS
https://www.researchgate.net/publication/351284675_Development_and_validation_of_an_analytical_method_for_quantitative_determination_of_three_potentially_genotoxic_impurities_in_vildagliptin_drug_material_using_HPLC-MS
https://www.researchgate.net/publication/351284675_Development_and_validation_of_an_analytical_method_for_quantitative_determination_of_three_potentially_genotoxic_impurities_in_vildagliptin_drug_material_using_HPLC-MS
https://www.benchchem.com/product/b13581558/docs?utm_src=pdf-body#application-note-quantification-of-n-nitroso-vildagliptin-in-active-pharmaceutical-ingredients-apis
https://chemicea.com/product/n-nitroso-vildagliptin-impurity-4
https://pmc.ncbi.nlm.nih.gov/articles/PMC12135945/
https://www.benchchem.com/product/b13581558/docs?utm_src=pdf-body#application-note-quantification-of-n-nitroso-vildagliptin-in-active-pharmaceutical-ingredients-apis
https://www.benchchem.com/product/b13581558/docs?utm_src=pdf-body-img#application-note-quantification-of-n-nitroso-vildagliptin-in-active-pharmaceutical-ingredients-apis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13581558?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Formation pathway of N-Nitroso-Vildagliptin from Vildagliptin.

Conclusion
The LC-MS/MS method detailed in this application note is a reliable and sensitive approach for

the quantification of N-Nitroso-Vildagliptin in Vildagliptin APIs. The method achieves a limit of

quantification well below the regulatory limit of 15 ppm, making it suitable for routine quality

control and regulatory submissions. Implementing this method can help ensure that Vildagliptin

APIs meet the stringent safety requirements for nitrosamine impurities. Regular monitoring and

risk assessment are crucial to mitigate the presence of such impurities in pharmaceutical

products.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC12135945/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12135945/
https://www.benchchem.com/product/b13581558/docs#application-note-quantification-of-n-nitroso-vildagliptin-in-active-pharmaceutical-ingredients-apis
https://www.benchchem.com/product/b13581558/docs#application-note-quantification-of-n-nitroso-vildagliptin-in-active-pharmaceutical-ingredients-apis
https://www.benchchem.com/product/b13581558/docs#application-note-quantification-of-n-nitroso-vildagliptin-in-active-pharmaceutical-ingredients-apis
https://www.benchchem.com/product/b13581558/docs#application-note-quantification-of-n-nitroso-vildagliptin-in-active-pharmaceutical-ingredients-apis
https://www.benchchem.com/product/b13581558?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13581558?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

